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Compound of Interest

Compound Name: iso-Decyl-acetate

Cat. No.: B1619489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical compounds utilized across various scientific disciplines, a nuanced

understanding of isomeric differences is paramount. This guide provides a detailed, data-driven

comparison of the linear isomer, n-decyl acetate, and its branched counterpart, iso-decyl

acetate. By examining their physicochemical properties, applications, and toxicological profiles,

this document aims to equip researchers, scientists, and drug development professionals with

the critical information needed for informed decision-making in their respective fields.

Physicochemical Properties: A Quantitative
Comparison
The structural variance between the straight-chain n-decyl acetate and the branched iso-decyl

acetate gives rise to distinct physicochemical characteristics. These differences can

significantly influence their behavior in various applications, from reaction kinetics to

formulation stability. The following tables summarize the key quantitative data for each isomer.

Table 1: General and Physical Properties
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Property n-Decyl Acetate Iso-decyl Acetate

CAS Number 112-17-4[1][2] 69103-24-8[3][4]

Molecular Formula C₁₂H₂₄O₂[1][2] C₁₂H₂₄O₂[3]

Molecular Weight 200.32 g/mol [1][2] 200.32 g/mol [3]

Appearance Colorless clear liquid[2] Colorless clear liquid[3]

Odor
Waxy, clean, fresh, citrus,

soapy[2]
Fresh, citrus[3]

Density (at 25°C) 0.863 g/mL[2][5] No data available

Boiling Point 244.1°C at 760 mmHg[1] 220-222°C at 760 mmHg[3]

Melting Point -15.03°C[1][2] No data available

Flash Point 101.3°C to >110°C[1][6][7] 90.56°C to 93.89°C[3][4]

Vapor Pressure (at 25°C) 0.031 mmHg[1] 0.104 mmHg (estimated)[3]

Refractive Index (at 20°C) 1.425 - 1.430[6][7] No data available

Water Solubility 2.07 mg/L at 20°C[2]
4.064 mg/L at 25°C

(estimated)[4]

Table 2: Toxicological Data

Parameter n-Decyl Acetate Iso-decyl Acetate

Acute Oral LD50 (Rat) >5 g/kg[2]
No direct data; read-across

suggests low toxicity

Acute Dermal LD50 (Rabbit) >5 g/kg[2]
No direct data; read-across

suggests low toxicity

Genotoxicity
No concerns at current use

levels[8]

Does not present a concern for

genotoxicity[9]

Skin Irritation Mild skin irritation[10] Irritating to skin and eyes[4]
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Applications in Research and Industry
Both n-decyl acetate and iso-decyl acetate find applications primarily in the fragrance and

flavor industries due to their characteristic scents.

n-Decyl Acetate: This linear ester is noted for its floral, orange-rose odor.[2] It is utilized in

perfume compositions to impart fresh notes in floral and aldehydic fragrances.[2] In the flavor

industry, it is used in trace amounts in apple, orange, and rum flavorings.[2]

Iso-decyl Acetate: The branched isomer, iso-decyl acetate, possesses a fresh, citrus, and

green aroma.[3][4] It is also employed as a perfuming agent in various cosmetic products.[4]

The choice between these isomers in a formulation will depend on the desired specific odor

profile and physicochemical compatibility with other ingredients. The subtle differences in their

boiling points and vapor pressures can also influence the volatility and release of the fragrance

over time.

Experimental Protocols
For researchers aiming to synthesize or analyze these acetate esters, the following

experimental protocols provide a foundational methodology.

Synthesis of Decyl Acetates via Fischer Esterification
This protocol describes a general method for the synthesis of decyl acetates from the

corresponding decyl alcohol and acetic acid.

Materials:

n-decanol or iso-decanol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

5% Sodium bicarbonate solution

Saturated sodium chloride solution
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Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, separatory funnel, heating mantle, distillation

apparatus

Procedure:

In a round-bottom flask, combine the respective decyl alcohol and an excess of glacial acetic

acid.

Carefully add a catalytic amount of concentrated sulfuric acid.

Add boiling chips and set up the apparatus for reflux. Heat the mixture under reflux for 1-2

hours.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with cold water.

Neutralize any remaining acid by washing with a 5% sodium bicarbonate solution until

effervescence ceases.

Wash the organic layer with a saturated sodium chloride solution to aid in the separation of

the layers.

Dry the organic layer over anhydrous magnesium sulfate.

Decant the dried ester and purify by distillation.

Analysis of Decyl Acetates by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of decyl acetate isomers to

determine purity and identify components.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)
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Capillary column suitable for ester analysis (e.g., DB-5ms)

Helium carrier gas

Procedure:

Sample Preparation: Dilute a small amount of the synthesized decyl acetate in a suitable

solvent (e.g., ethyl acetate or hexane).

GC-MS Parameters:

Injector Temperature: 250°C

Oven Program: Start at a suitable initial temperature (e.g., 60°C), hold for a few minutes,

then ramp up to a final temperature (e.g., 250°C) at a controlled rate.

Carrier Gas Flow Rate: Set to an appropriate flow rate for the column used.

MS Detector: Operate in electron ionization (EI) mode, scanning a mass range of m/z 40-

400.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis: Identify the decyl acetate peak based on its retention time and compare the

resulting mass spectrum with a reference library for confirmation. The purity can be

estimated from the relative peak area.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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